Cas no 2229369-25-7 (3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine)

• Product Name: 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine
• CAS No: 2229369-25-7
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 6274398
• PubChem ID: 165705670
• Update Time: 2025-10-21

3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine
• EN300-1767042
• 2229369-25-7

• Inchi： 1S/C12H17NS/c1-9(6-7-13)11-8-14-12-5-3-2-4-10(11)12/h8H,1-7,13H2
• InChI Key： OGMTYYGYRLEQIV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C)CCN)C2=C1CCCC2

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine

Introduction to 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine (CAS No. 2229369-25-7)

3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine, identified by the chemical compound code CAS No. 2229369-25-7, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene derivative class, a scaffold widely recognized for its pharmacological potential due to its ability to interact with various biological targets. The presence of a butenylamine moiety in its structure suggests possible applications in the development of bioactive molecules capable of modulating enzymatic and receptor activities.

The CAS No. 2229369-25-7 registry number uniquely identifies this chemical entity, facilitating its recognition in academic literature, patent filings, and commercial product databases. The benzothiophene core is a heterocyclic aromatic system known for its stability and versatility in drug design. Specifically, the 4,5,6,7-tetrahydro-1-benzothiophen-3-yl substituent introduces a rigid cyclic structure that can enhance binding affinity and selectivity in biological assays. This feature makes the compound a promising candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The but-3-en-1-amine portion of the molecule likely contributes to its amphiphilic nature, allowing it to interact favorably with both hydrophobic and hydrophilic regions of biological targets. This dual interaction capability is often exploited in the design of kinase inhibitors, G-protein coupled receptors (GPCRs), and other therapeutic targets.

In the context of modern drug development, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine (CAS No. 2229369-25-7) represents a novel pharmacophore that may exhibit unique pharmacokinetic properties. The tetrahydrobenzothiophene ring system is known to exhibit favorable metabolic stability, which is a critical factor in drug efficacy and safety profiles. Furthermore, modifications at the amine group provide opportunities for derivatization into more potent analogs with improved solubility and bioavailability.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The benzothiophene scaffold has been successfully utilized in the development of antipsychotic drugs, antiviral agents, and anti-inflammatory medications. By leveraging structural analogs like 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)but-3-en-1-amine, researchers can explore new therapeutic avenues while building upon established pharmacological principles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiophene core efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during synthesis.

From a regulatory perspective, compounds like 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yll-but-3-enylamine (CAS No. 2229369257) must undergo rigorous preclinical testing before entering clinical trials. This includes assessments for toxicity, pharmacokinetics (PK), and pharmacodynamics (PD). Recent guidelines from regulatory agencies emphasize the importance of integrating computational toxicology tools to predict potential hazards early in the drug discovery process.

The role of high-throughput screening (HTS) in identifying promising hits like CAS No. 2229369257 cannot be overstated. HTS allows researchers to evaluate thousands of compounds against specific biological targets rapidly. Once hits are identified through HTS or virtual screening methods based on their structural features aligned with known bioactive molecules containing benzothiophene derivatives or amine functionalities; further optimization can be carried out using structure-based drug design approaches.

In conclusion, 3-(4 ,5 ,6 ,7 -tetrahydro -1 -benzothiophen - 3 - yl )but - 3 - en - 1 - amine( CAS No . 2229369257 ) represents an exciting opportunity for medicinal chemists working on next-generation therapeutics . Its unique structural features position it as a valuable tool for developing novel drugs targeting neurological disorders , infectious diseases , inflammatory conditions , among others . As research progresses , collaborations between academia , biotechnology firms , and pharmaceutical companies will be essential in bringing such compounds from laboratory benchwork into clinical practice .